Cas no 894878-97-8 (2-(4-methoxyphenyl)-N-phenyl-3-(propylsulfanyl)-1,4,8-triazaspiro4.5deca-1,3-diene-8-carboxamide)

• Product Name: 2-(4-methoxyphenyl)-N-phenyl-3-(propylsulfanyl)-1,4,8-triazaspiro4.5deca-1,3-diene-8-carboxamide
• CAS No: 894878-97-8
• MF: C₂₄H₂₈N₄O₂S
• MW: 436.569724082947
• CID: 5423495
• Update Time: 2025-07-08

2-(4-methoxyphenyl)-N-phenyl-3-(propylsulfanyl)-1,4,8-triazaspiro4.5deca-1,3-diene-8-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-methoxyphenyl)-N-phenyl-3-propylsulfanyl-1,4,8-triazaspiro[4.5]deca-1,3-diene-8-carboxamide
• 2-(4-methoxyphenyl)-N-phenyl-3-(propylsulfanyl)-1,4,8-triazaspiro4.5deca-1,3-diene-8-carboxamide

• Inchi： 1S/C24H28N4O2S/c1-3-17-31-22-21(18-9-11-20(30-2)12-10-18)26-24(27-22)13-15-28(16-14-24)23(29)25-19-7-5-4-6-8-19/h4-12H,3,13-17H2,1-2H3,(H,25,29)
• InChI Key： JTEVUIRIZRDQJZ-UHFFFAOYSA-N
• SMILES： N1C2(CCN(C(NC3=CC=CC=C3)=O)CC2)N=C(SCCC)C=1C1=CC=C(OC)C=C1

Additional information on 2-(4-methoxyphenyl)-N-phenyl-3-(propylsulfanyl)-1,4,8-triazaspiro4.5deca-1,3-diene-8-carboxamide

2-(4-Methoxyphenyl)-N-phenyl-3-(propylsulfanyl)-1,4,8-triazaspiro[4.5]deca-1,3-diene-8-carboxamide

The compound 2-(4-methoxyphenyl)-N-phenyl-3-(propylsulfanyl)-1,4,8-triazaspiro[4.5]deca-1,3-diene-8-carboxamide (CAS No: 894878-97-8) is a complex organic molecule with a unique structure that combines multiple functional groups and heterocyclic systems. This compound has garnered attention in recent years due to its potential applications in various fields, including pharmaceuticals and materials science. Its structure features a spiro system, which is a type of bicyclic structure where two rings are joined by a single atom. The presence of the triazaspiro system in this molecule adds complexity to its electronic properties and reactivity.

One of the key features of this compound is the spiro[4.5]deca system, which forms the core of its structure. This system is characterized by two fused rings: one four-membered ring and one five-membered ring. The triazole moiety within this system contributes to the molecule's ability to participate in hydrogen bonding and other non-covalent interactions, making it potentially useful in drug design for targeting specific biological receptors. The carboxamide group at position 8 further enhances the molecule's ability to form such interactions, which is critical for bioavailability and selectivity in pharmaceutical applications.

The substituents attached to the spiro system also play a significant role in determining the compound's properties. The 4-methoxyphenyl group at position 2 introduces electron-donating effects through the methoxy group, which can influence the molecule's reactivity and solubility. Similarly, the phenyl group attached via an N atom at position 1 adds aromaticity and stability to the structure. The propylsulfanyl group at position 3 introduces sulfur-based functionality, which can contribute to both electronic and steric effects within the molecule.

Recent studies have explored the synthesis and characterization of this compound using advanced techniques such as X-ray crystallography and computational modeling. These studies have provided insights into its three-dimensional structure and electronic properties. For instance, computational studies have revealed that the molecule exhibits significant π-conjugation due to its aromatic systems, which can influence its optical properties and reactivity in chemical reactions.

In terms of applications, this compound has shown promise in pharmacological studies as a potential lead for drug development. Its ability to interact with biological targets through hydrogen bonding and π–π interactions makes it a candidate for targeting enzymes or receptors involved in various diseases. Additionally, its structural complexity suggests that it could serve as a building block for more intricate molecules with tailored functionalities.

Efforts have also been made to optimize the synthesis of this compound to improve yield and purity. Researchers have explored various synthetic pathways, including multi-component reactions and stepwise synthesis strategies. These advancements have not only enhanced our understanding of the molecule's chemistry but also paved the way for its potential commercialization.

In conclusion, 2-(4-methoxyphenyl)-N-phenyl-3-(propylsulfanyl)-1,4,8-triazaspiro[4.5]deca-1,3-diene-8-carboxamide (CAS No: 894878-97-8) is a fascinating compound with a rich structural complexity and diverse functional groups. Its unique properties make it an attractive candidate for various applications in chemistry and biology. As research continues to uncover its potential uses and optimize its synthesis methods, this compound is poised to play an increasingly important role in scientific advancements.